Cas no 868676-93-1 (3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide
• CAS No: 868676-93-1
• MF: C₂₁H₁₉NO₄S
• MW: 381.44486451149
• CID: 6057239
• PubChem ID: 7189746
• Update Time: 2025-07-02

3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide
• Propanamide, N-(2-phenoxyphenyl)-3-(phenylsulfonyl)-
• F1821-0684
• AKOS024611784
• 868676-93-1
• N-(2-phenoxyphenyl)-3-(phenylsulfonyl)propanamide

• Inchi： 1S/C21H19NO4S/c23-21(15-16-27(24,25)18-11-5-2-6-12-18)22-19-13-7-8-14-20(19)26-17-9-3-1-4-10-17/h1-14H,15-16H2,(H,22,23)
• InChI Key： YGENBAFGJBYNMQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC1=CC=CC=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 381.10347926g/mol
• Monoisotopic Mass: 381.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 617.6±55.0 °C(Predicted)
• pka: 12.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-(2-Phenoxyphenyl)Propanamide (CAS No. 868676-93-1)

3-(Benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide, with the CAS number 868676-93-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and amide functional groups, is often explored for its potential applications in drug development and molecular studies. Its structural complexity and versatility make it a subject of interest for researchers focusing on small-molecule therapeutics and enzyme inhibition.

The compound’s name, 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide, reflects its molecular architecture, which includes a benzenesulfonyl group attached to a propanamide backbone, further linked to a 2-phenoxyphenyl moiety. This arrangement is pivotal for its interactions with biological targets, particularly in the context of protein-ligand binding and signal transduction pathways. Researchers frequently investigate such compounds for their potential to modulate cellular processes, making them relevant to cancer research, inflammatory diseases, and neurological disorders.

In recent years, the demand for high-purity chemical intermediates like 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide has surged, driven by advancements in precision medicine and targeted therapy. The compound’s CAS registry number (868676-93-1) ensures its unambiguous identification in global databases, facilitating collaborative research and regulatory compliance. Its synthesis often involves multi-step organic reactions, emphasizing the need for optimized reaction conditions and green chemistry principles to enhance yield and sustainability.

One of the key trends in the scientific community is the integration of AI-driven drug discovery tools to identify novel applications for compounds like 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide. Machine learning models are increasingly used to predict its bioactivity and toxicity profiles, accelerating the drug development pipeline. Additionally, the compound’s potential role in epigenetic modulation has sparked interest, as epigenetic targets are a hot topic in personalized medicine.

From a commercial perspective, suppliers and manufacturers of 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide must adhere to stringent quality control standards, including HPLC purity testing and spectroscopic characterization. The compound’s stability under various storage conditions is also a critical consideration for laboratories and pharmaceutical companies. Furthermore, its compatibility with high-throughput screening platforms makes it a valuable asset in drug discovery campaigns.

Environmental and safety aspects of 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide are equally important. Researchers emphasize the need for eco-friendly synthesis routes and proper waste management protocols to minimize ecological impact. Regulatory frameworks such as REACH and GMP guidelines ensure that its production and handling meet global safety standards.

In summary, 3-(benzenesulfonyl)-N-(2-phenoxyphenyl)propanamide (CAS No. 868676-93-1) represents a promising candidate for diverse scientific and industrial applications. Its relevance to cutting-edge research, combined with the growing emphasis on sustainable chemistry and AI-aided innovation, positions it as a compound of enduring significance. Future studies may uncover additional therapeutic potentials, further solidifying its role in modern science.